Cas no 1779945-78-6 (2-(2-methoxy-1,3-thiazol-5-yl)propanoic acid)

• Product Name: 2-(2-methoxy-1,3-thiazol-5-yl)propanoic acid
• CAS No: 1779945-78-6
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 6570077
• PubChem ID: 82405473
• Update Time: 2025-05-25

2-(2-methoxy-1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-1,3-thiazol-5-yl)propanoic acid
• 5-Thiazoleacetic acid, 2-methoxy-α-methyl-

• Inchi： 1S/C7H9NO3S/c1-4(6(9)10)5-3-8-7(11-2)12-5/h3-4H,1-2H3,(H,9,10)
• InChI Key： MMNOUWJVZWXAPB-UHFFFAOYSA-N
• SMILES： C(C1=CN=C(OC)S1)(C)C(=O)O

Experimental Properties

• Density: 1.329±0.06 g/cm3(Predicted)
• Boiling Point: 315.4±34.0 °C(Predicted)
• pka: 4.19±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles

Additional information on 2-(2-methoxy-1,3-thiazol-5-yl)propanoic acid

2-(2-Methoxy-1,3-thiazol-5-yl)propanoic Acid: A Comprehensive Overview

2-(2-Methoxy-1,3-thiazol-5-yl)propanoic acid, identified by the CAS number 1779945-78-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The structure of this molecule comprises a thiazole ring substituted with a methoxy group at position 2 and a propanoic acid moiety at position 5. This unique combination of functional groups contributes to its intriguing chemical properties and biological effects.

The synthesis of 2-(2-methoxy-1,3-thiazol-5-yl)propanoic acid has been reported in various studies, with methods ranging from traditional organic synthesis techniques to more advanced catalytic processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure samples, which are crucial for pharmacological studies. The compound's stability under different conditions has also been a topic of interest, with research indicating that it exhibits moderate stability under physiological conditions, making it a viable candidate for further exploration in therapeutic applications.

In terms of biological activity, 2-(2-methoxy-1,3-thiazol-5-yl)propanoic acid has demonstrated potent anti-inflammatory and antioxidant properties. Studies conducted in vitro have shown that this compound can effectively inhibit the production of reactive oxygen species (ROS) and modulate key inflammatory pathways such as the NF-kB signaling cascade. These findings suggest its potential utility in the treatment of chronic inflammatory diseases, including arthritis and neurodegenerative disorders.

Moreover, recent research has highlighted the compound's ability to act as a modulator of ion channels, particularly voltage-gated sodium channels. This property makes it an interesting lead compound for the development of novel analgesics. Preclinical studies in animal models have demonstrated that administration of 2-(2-methoxy-1,3-thiazol-5-yl)propanoic acid results in significant pain relief without inducing tolerance or dependence, which are common issues with traditional opioid-based therapies.

The pharmacokinetic profile of this compound has also been thoroughly investigated. Studies reveal that it exhibits good oral bioavailability and is metabolized primarily through cytochrome P450 enzymes. Its half-life is moderate, allowing for once-daily dosing regimens in potential clinical applications. Additionally, toxicological evaluations have shown that the compound has a favorable safety profile, with no major adverse effects observed at therapeutic doses.

In conclusion, 2-(2-methoxy-1,3-thiazol-5-yl)propanoic acid, CAS number 1779945-78-6, represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to explore its potential applications in treating inflammatory diseases and chronic pain conditions. As our understanding of this compound deepens, it holds great promise for advancing therapeutic interventions in these areas.